Cas no 30062-15-8 (2,3,6,7-Tetramethoxy-9-phenanthrenemethanol)

• Product Name: 2,3,6,7-Tetramethoxy-9-phenanthrenemethanol
• CAS No: 30062-15-8
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• CID: 1440837
• PubChem ID: 12127413
• Update Time: 2025-04-20

2,3,6,7-Tetramethoxy-9-phenanthrenemethanol Chemical and Physical Properties

Names and Identifiers

• 9-Phenanthrenemethanol, 2,3,6,7-tetramethoxy-
• 2,​3,​6,​7-Tetramethoxy-9-phenanthrenemethanol
• 2,3,6,7-tetramethoxy-9-(hydroxymethyl)phenanthrene
• 2,3,6,7-Tetramethoxyphenanthrene-9-methanol
• 2,3,6,7-TetraMethoxy-9-phenanthreneMethanol
• (2,3,6,7-Tetramethoxyphenanthren-9-yl)methanol
• 30062-15-8
• SCHEMBL5308382
• BCP34534
• s10111
• MFCD30471695
• AMY9002
• DB-121844
• DTXSID001259957
• 2,3,6,7-Tetramethoxy-9-phenanthrenemethanol

• Inchi： 1S/C19H20O5/c1-21-16-6-11-5-12(10-20)14-8-18(23-3)19(24-4)9-15(14)13(11)7-17(16)22-2/h5-9,20H,10H2,1-4H3
• InChI Key： NXODKZZQPOLNOO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(CO)C=C3C=C(C(=CC3=C2C=1)OC)OC)OC

Computed Properties

• Exact Mass: 328.1311
• Monoisotopic Mass: 328.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.15